Cas no 271576-77-3 (Pyrimidine,4-[3-(4-chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]-)

• Product Name: Pyrimidine,4-[3-(4-chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]-
• CAS No: 271576-77-3
• MF: C₁₉H₂₀ClN₅
• MW: 353.848602294922
• CID: 852271
• PubChem ID: 9884921
• Update Time: 2025-05-20

Pyrimidine,4-[3-(4-chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-[3-(4-chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]-
• 4-[3-(4-chlorophenyl)-5-(1-methylpiperidin-4-yl)-1H-pyrazol-4-yl]pyrimidine
• p38 MAP Kinase Inhibitor V
• DB-195225
• 4-[3-(4-Chlorophenyl)-5-(1-methyl-4-piperidinyl)-1h-pyrazol-4-yl]pyrimidine
• SCHEMBL185300
• DTXSID90432396
• BDBM50315114
• CHEMBL1092722
• p38 MAP Kinase Inhibitor V - CAS 271576-77-3 - Calbiochem
• 271576-77-3
• J-016680
• 4-(3-(4-chlorophenyl)-5-(1-methylpiperidin-4-yl)-1H-pyrazol-4-yl)pyrimidine
• Pyrimidine,4-[3-(4-chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C19H20ClN5/c1-25-10-7-14(8-11-25)19-17(16-6-9-21-12-22-16)18(23-24-19)13-2-4-15(20)5-3-13/h2-6,9,12,14H,7-8,10-11H2,1H3,(H,23,24)
• InChI Key： WYWOBCJMDNZHAV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C2C=CN=CN=2)=C(C2CCN(C)CC2)NN=1

Computed Properties

• Exact Mass: 353.1407234g/mol
• Monoisotopic Mass: 353.1407234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Pyrimidine,4-[3-(4-chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]-

Pyrimidine, 4-[3-(4-Chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]: A Comprehensive Overview

Pyrimidine, 4-[3-(4-Chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl] (CAS No. 271576-77-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a pyrimidine ring and a substituted pyrazole moiety. The presence of these functional groups imparts specific biological activities, making it a valuable candidate for drug development.

The pyrimidine ring is a fundamental component of nucleic acids and many biologically active molecules. In the context of Pyrimidine, 4-[3-(4-Chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl], the pyrimidine ring serves as a scaffold that can interact with various biological targets. The pyrazole moiety, on the other hand, is known for its ability to modulate enzyme activity and receptor binding. The combination of these two structural elements results in a compound with a diverse range of potential therapeutic applications.

Recent studies have highlighted the antiproliferative and anti-inflammatory properties of Pyrimidine, 4-[3-(4-Chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, the compound has been shown to possess anti-inflammatory properties by downregulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

The chlorophenyl substituent in the structure of Pyrimidine, 4-[3-(4-Chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl] plays a crucial role in enhancing its biological activity. Chlorinated phenyl groups are known to improve the lipophilicity and membrane permeability of compounds, which can enhance their bioavailability and target engagement. This feature is particularly important for drugs that need to cross biological barriers to reach their intended targets.

The 1-methyl-4-piperidinyl group is another key structural element that contributes to the pharmacological profile of Pyrimidine, 4-[3-(4-Chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl]. Piperidines are widely used in drug design due to their ability to improve the solubility and metabolic stability of compounds. The presence of this group can also influence the binding affinity and selectivity of the compound for specific receptors or enzymes.

In terms of clinical applications, Pyrimidine, 4-[3-(4-Chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl] has shown promise in the treatment of various diseases. For example, preclinical studies have demonstrated its efficacy in models of cancer, inflammation, and neurodegenerative disorders. These findings have led to increased interest in advancing this compound through clinical trials to evaluate its safety and efficacy in human subjects.

One notable aspect of Pyrimidine, 4-[3-(4-Chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl] is its potential as a lead compound for drug discovery. Lead compounds are molecules that exhibit promising biological activity and can be further optimized through medicinal chemistry efforts to improve their pharmacological properties. The unique structure and diverse biological activities of this compound make it an attractive starting point for developing novel therapeutics.

In conclusion, Pyrimidine, 4-[3-(4-Chlorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrazol-4-yl] (CAS No. 271576-77-3) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its structural features, including the pyrimidine ring, pyrazole moiety, chlorophenyl substituent, and 1-methyl-4-piperidinyl group, contribute to its diverse biological activities and therapeutic applications. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, highlighting its importance in the field of pharmaceutical sciences.